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Compound Name: Cadeinl

Cat. No.: B11929410

An In-depth Examination of Cadherin Expression, Experimental Methodologies, and Signaling
Pathways for Researchers and Drug Development Professionals

The cadherin superfamily of proteins plays a pivotal role in cell-cell adhesion, tissue
morphogenesis, and cellular signaling. While the term "Cadeinl" does not correspond to a
standard nomenclature, it is likely a reference to a member of the cadherin family. This guide
provides a comprehensive overview of the expression profile of prominent cadherins, with a
primary focus on E-Cadherin (CDH1), a well-characterized member, and includes available
data for CDAN1 and CDINL1. This document is intended to serve as a technical resource for
researchers, scientists, and professionals in drug development.

Quantitative Expression Analysis of Cadherins

The expression of cadherins varies significantly across different human tissues. The following
tables summarize the RNA and protein expression data for E-Cadherin (CDH1), CDAN1, and
CDIN1, primarily sourced from the Human Protein Atlas, which integrates data from
immunohistochemistry (IHC) and RNA-sequencing (RNA-Seq).[1][2][3]

E-Cadherin (CDH1) Expression

E-Cadherin is predominantly expressed in epithelial tissues, where it is crucial for the formation
of adherens junctions and the maintenance of tissue integrity.[4][5]

Table 1: E-Cadherin (CDH1) RNA and Protein Expression in Human Tissues
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T RNA Expression Protein Expression  Subcellular
issue
(nTPM) Level Localization
. ) Cytoplasmic,
Anal canal High High
Membranous
) ) Cytoplasmic,
Breast Medium High
Membranous
) ) Cytoplasmic,
Bronchus Medium High
Membranous
) ) Cytoplasmic,
Colon High High
Membranous
) ) Cytoplasmic,
Duodenum High High
Membranous
) ) ) Cytoplasmic,
Endometrium High High
Membranous
) ) Cytoplasmic,
Esophagus High High
Membranous
) ) Cytoplasmic,
Gallbladder High High
Membranous
) ) ) Cytoplasmic,
Kidney High High
Membranous
) ) ) Cytoplasmic,
Liver Medium High
Membranous
) ) Cytoplasmic,
Lung Medium Medium
Membranous
) ) Cytoplasmic,
Oral mucosa High High
Membranous
. i Cytoplasmic,
Pancreas High High
Membranous
Parathyroid gland High Not determined Not determined
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) ) Cytoplasmic,
Prostate High High
Membranous
i ) ) Cytoplasmic,
Salivary gland High High
Membranous
) ) ] Cytoplasmic,
Skin Medium High
Membranous
. . . . Cytoplasmic,
Small intestine High High
Membranous
. , Cytoplasmic,
Stomach High High
Membranous
) ] ] Cytoplasmic,
Thyroid gland Medium High
Membranous
i ) ) Cytoplasmic,
Urinary bladder High High
Membranous

NTPM: normalized Transcripts Per Million. Data is a summary from the Human Protein Atlas.

CDAN1 Expression

CDANL1 exhibits a more ubiquitous expression pattern compared to E-Cadherin, with notable
abundance in glandular tissues.

Table 2: CDAN1 RNA and Protein Expression in Human Tissues
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T RNA Expression Protein Expression  Subcellular
issue
(nTPM) Level Localization
. ) Cytoplasmic,
Breast High High
Membranous
) ) Cytoplasmic,
Colon High High
Membranous
Cytoplasmic,
Endometrium High High
Membranous
) ) Cytoplasmic,
Esophagus High High
Membranous
) ) ) Cytoplasmic,
Kidney High High
Membranous
) ) ) Cytoplasmic,
Liver High High
Membranous
. , Cytoplasmic,
Lung High High
Membranous
) ) Cytoplasmic,
Pancreas High High
Membranous
) ) Cytoplasmic,
Prostate High High
Membranous
) ) ) Cytoplasmic,
Salivary gland High High
Membranous
Cytoplasmic,
Small intestine High High
Membranous
. ) Cytoplasmic,
Stomach High High
Membranous
) ) ) Cytoplasmic,
Testis High High
Membranous

NTPM: normalized Transcripts Per Million. Data is a summary from the Human Protein Atlas.
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CDIN1 Expression

CDINL1 expression is characterized by its localization to the nucleoplasm in selected tissues.

Table 3: CDIN1 RNA and Protein Expression in Human Tissues

Ti RNA Expression Protein Expression  Subcellular
issue

(nTPM) Level Localization
Heart muscle Medium Not determined Nucleoplasm
Tongue Medium Not determined Nucleoplasm

NTPM: normalized Transcripts Per Million. Data is a summary from the Human Protein Atlas.

Experimental Protocols for Expression Analysis

The determination of gene and protein expression profiles relies on a variety of well-
established molecular and cellular biology techniques.

Immunohistochemistry (IHC)

IHC is a powerful technique used to visualize the distribution and localization of a specific
protein within a tissue sample.

Protocol Overview:

o Tissue Preparation: Formalin-fixed, paraffin-embedded tissue sections are deparaffinized
and rehydrated.

e Antigen Retrieval: Heat-induced or enzymatic antigen retrieval is performed to unmask the
antigenic epitopes.

» Blocking: Non-specific binding sites are blocked using a blocking solution (e.g., normal
serum).

e Primary Antibody Incubation: The tissue sections are incubated with a primary antibody
specific to the target protein (e.g., anti-E-Cadherin).
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Secondary Antibody Incubation: A labeled secondary antibody that binds to the primary
antibody is added.

Detection: The signal is developed using a chromogenic substrate (e.g., DAB) or a
fluorescent dye.

Counterstaining: The nuclei are stained with a counterstain (e.g., hematoxylin) for anatomical
context.

Microscopy: The stained slides are examined under a microscope to assess the intensity and
localization of the protein expression.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

/Tissue Preparation\

Tissue Fixation

Paraffin Embedding

Microtome Sectioning

N J

Staining %;rocedure

Deparaffinization & Rehydration

Antigen Retrieval

Blocking

Primary Antibody Incubation

Secondary Antibody Incubation

Detection (e.g., DAB)

Counterstaining (e.g., Hematoxylin)

4 .
Analysis
4

[Microscopic ExaminatiorD

\

Pathological Scoring

(& J

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

interacts with
—————————————————————— EGFR

activates activates

a/B-Catenin Complex

feleases

Actin Cytoskeleton
J

-

\

MAPK Pathway

Cyto
yt‘

PI3K/AKT Pathway

argeted by

Plasrn

Free B-Catenin

translocates

Ve
Destruction Complex
J
co-activates
promotes
Target Gene ExpressionT
- /

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b11929410?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Unraveling the Expression Profile of Cadherins in
Human Tissues: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929410#cadeinl-expression-profile-in-human-
tissues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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